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For Researchers, Scientists, and Drug Development Professionals

Amphotericin B (AmB), a polyene macrolide antibiotic, remains a cornerstone in the treatment
of severe systemic fungal infections. However, its notoriously low aqueous solubility and
inherent instability present significant challenges in the development of effective and safe
pharmaceutical formulations. This technical guide provides an in-depth analysis of the solubility
and stability of Amphotericin B across a range of solvents, offering critical data and
methodologies to aid in research and drug development.

Amphotericin B: Physicochemical Properties at a
Glance

Amphotericin B is an amphiphilic molecule, possessing both a hydrophilic polyhydroxyl chain
and a lipophilic polyene region. This dual nature governs its complex solubility and aggregation
behavior. It is a yellow to orange powder, practically insoluble in water at neutral pH and in
ethanol.
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Solubility of Amphotericin B

The solubility of Amphotericin B is highly dependent on the solvent, pH, and temperature.
Understanding these parameters is crucial for developing viable formulations.

Organic Solvents

Amphotericin B exhibits higher solubility in several organic solvents compared to agqueous
solutions. Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are commonly used to
prepare stock solutions in laboratory settings.[1][2]
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Solvent Temperature (°C) Solubility Reference

Dimethyl sulfoxide

Not Specified 30-40 mg/mL 1][2
(DMSO) p g [1][2]
Dimethylformamide .

Not Specified 2—4 mg/mL [1]
(DMF)
N,N-
dimethylacetamide 65 High [3]
(DMA)

Low, but higher than
Ethanol 25-70 [41[5]
other alcohols

Degrades the API
Methanol 25-70 ] o [415]
during equilibration
Isopropanol 25-70 Low [415]
Butanol 25-70 Low [4115]
Acetone 25-70 Very Low [4][5]
Tetrahydrofuran 25-70 Moderate [415]
1,4-Dioxane 25-70 Low [415]
Methanol +
65 Poorly soluble [3]

Chloroform (1:1)

PEG 400/Propylene

Not Specified >1 mg/mL [6]
Glycol (50/50)

Table 1: Solubility of Amphotericin B in Various Organic Solvents.

The solubility in alcohols appears to correlate with their polarity.[4][5] Acidification of some
organic solvent systems with hydrochloric acid (HCI) has been shown to significantly enhance
the solubility of Amphotericin B.[3] For instance, while poorly soluble in a methanol and
chloroform mixture, its solubility increases upon acidification with HCI.[3]

Aqueous Solutions
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Amphotericin B's solubility in aqueous solutions is critically influenced by pH. It is practically
insoluble in water at a pH range of 6 to 7.[1] Howeuver, its solubility increases significantly at
acidic (pH 2) or alkaline (pH 11) conditions.[1]

Aqueous Temperature Solubility/Stab
pH o Reference
System (°C) ility
Water 6-7 Not Specified Insoluble [1]
Water 2o0r11 Not Specified Soluble [1]
Stable up to 24
5% Dextrose »
o Not Specified 15-25 hours at 100 [718]
Injection
pg/mL
Stable up to 24
10% Dextrose -
o Not Specified 15-25 hours at 100 [718]
Injection
pg/mL
Stable up to 24
15% Dextrose N
o Not Specified 15-25 hours at 100 [71[8]
Injection
pg/mL
Stable up to 24
20% Dextrose »
o Not Specified 15-25 hours at 100 [718]
Injection
pg/mL
Solubilizes from
a colloidal form,
Human Serum 7.4 37 stable for 6 [9]
months when
frozen
Phosphate- . .
5-7 Not Specified Optimally stable [10]

citrate buffers

Table 2: Solubility and Stability of Amphotericin B in Aqueous Systems.

In agueous suspensions, Amphotericin B can exist in three forms: monomers, water-soluble
oligomers, and non-water-soluble aggregates.[11][12] The aggregation state is a critical factor
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influencing both its antifungal activity and toxicity.

Stability of Amphotericin B

The stability of Amphotericin B is a significant concern, as it is susceptible to degradation by
light, heat, and pH extremes.

Factors Affecting Stability

Several factors can influence the degradation of Amphotericin B:

e pH: Optimal stability is observed between pH 5 and 7.[10] At pH 1.5 and 12.5, rapid
degradation occurs.[13]

o Temperature: Higher temperatures accelerate degradation.[14] For long-term storage,
refrigeration or freezing is recommended.[1][15]

o Light: Exposure to light can cause degradation.[16][17] Solutions should be protected from
light.

o Oxidation: Oxidation is a major degradation pathway.[18][19] The presence of oxygen can
significantly increase the rate of decomposition.[20]

o Aggregation State: The aggregation state of Amphotericin B in aqueous media can influence
its chemical stability.[18]

Stability in Different Media
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Medium Storage Conditions  Stability Reference
) 2-8 °C, protected )
Solid Form ) ] Active for 5 years [1]
from air and light
DMSO Solution -20 °C (frozen) Long-term stability [15]
, - Losses greater than
DMSO Solution Not Specified [9]
60% at 6 months
Aqueous Solution (in
37°C Stable for 3 days [1][15]
culture)
5% Dextrose 4 °C, protected from Stable for up to 120 (16]
Ophthalmic Solution light, unopened days
5% Dextrose 22 °C, protected from
] ) ] Stable for 16 days [16]
Ophthalmic Solution light
5% Dextrose 22 °C, exposed to
] ) ] Stable for 13 days [16]
Ophthalmic Solution light
Reconstituted in
Sterile Water (5 Refrigerated Stable for 7 days [21][22]
mg/mL)
Diluted in D5W (0.1 )
Refrigerated Stable for 35 days [21]
mg/mL)
Diluted in D5W (0.2-1 )
Refrigerated Stable for 35 days [21]
mg/mL)
o ) 4 °C or 23 °C, lightly >90% retained over
Lipid Emulsion [23]
shaken 21 days
Liposomal More stable than in
_ 40°C and 60°C ] [14]
Formulation solution

Table 3: Stability of Amphotericin B in Various Media and Conditions.

Experimental Protocols
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Accurate determination of Amphotericin B solubility and stability requires robust analytical
methods.

Solubility Determination: Shake Flask Method

A common method for determining equilibrium solubility is the shake flask method.

Shake Flask Solubility Protocol

Click to download full resolution via product page
Caption: Workflow for Solubility Determination.

The concentration of Amphotericin B in the resulting saturated solution is then quantified using
a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or
UV-Vis Spectrophotometry.[3][4][24]

Stability Assessment: Stability-Indicating HPLC Method

A stability-indicating HPLC method is essential to separate the intact drug from its degradation
products.
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Stability Testing Workflow

Grepare Amphotericin B solution in the desired solvent/mediuer

:

[Expose samples to stress conditions (e.g., elevated temperature, light, different pHD

:

[Withdraw aliquots at predetermined time intervals]

:

Analyze samples using a validated stability-indicating HPLC method

:

Quantify the remaining Amphotericin B and any degradation products

Click to download full resolution via product page
Caption: Workflow for Stability Assessment.

The HPLC method typically involves a C18 reversed-phase column with UV detection at a
wavelength around 380-415 nm.[24][25] The mobile phase often consists of a mixture of
organic solvents (e.g., acetonitrile, methanol) and an aqueous buffer.[24][25]

Logical Relationships and Influencing Factors

The solubility and stability of Amphotericin B are interconnected and influenced by a multitude
of factors.
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Factors Influencing Amphotericin B Properties

A ...:‘- : = Solvent Type Light Exposure Aggregation State

Click to download full resolution via product page
Caption: Interplay of Factors Affecting AmB.

This diagram illustrates that the intrinsic properties of Amphotericin B lead to its characteristic
solubility and stability profiles, which are in turn modulated by external factors. For instance,
while the choice of solvent is a primary determinant of solubility, factors like pH and
temperature further influence it. Similarly, stability is governed by a combination of pH,
temperature, light exposure, and the drug's aggregation state.

Conclusion

The effective utilization of Amphotericin B in research and clinical applications is intrinsically
linked to a thorough understanding of its solubility and stability. This guide has synthesized key
data and methodologies to provide a comprehensive resource for scientists and developers.
The presented tables offer a quick reference for quantitative solubility and stability information,
while the experimental workflows provide a foundation for robust analytical characterization. By
carefully considering the interplay of solvent, pH, temperature, and light, researchers can
optimize the handling and formulation of this potent but challenging antifungal agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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